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Compound of Interest

Compound Name:
2-(2,5-Dimethylphenoxy)propanoic

acid

CAS No.: 18996-04-8

Cat. No.: B102579

Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(2,5-
Dimethylphenoxy)propanoic acid, a molecule situated within the scientifically significant

class of phenoxyalkanoic acids. While specific research on this particular compound is limited,

its structural motifs are well-explored, offering valuable insights into its potential properties and

applications. This document is intended for researchers, chemists, and drug development

professionals seeking to understand its chemical context, potential synthesis, and avenues for

future investigation.

Core Identification and Chemical Structure
2-(2,5-Dimethylphenoxy)propanoic acid is a carboxylic acid derivative characterized by a

propanoic acid moiety linked to a 2,5-dimethylphenyl group via an ether linkage.

CAS Number: 18996-04-8[1][2][3]

Molecular Formula: C₁₁H₁₄O₃[1][2]
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IUPAC Name: 2-(2,5-dimethylphenoxy)propanoic acid

Synonyms: While not extensively used, it may be referred to by its CAS number or variations

of its IUPAC name.

It is critical to distinguish this compound from the well-known lipid-lowering drug Gemfibrozil

(CAS: 25812-30-0), which is 5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid.[4] Although

both share the 2,5-dimethylphenoxy core, Gemfibrozil has a longer, dimethyl-substituted

pentanoic acid chain, leading to vastly different physicochemical and pharmacological

properties.

Chemical Structure
The structure consists of a chiral center at the C2 position of the propanoic acid chain, meaning

it can exist as two enantiomers (R and S) or as a racemic mixture.[1]
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Step 1: Phenoxide Formation

Step 2: SN2 Reaction

Step 3: Hydrolysis & Acidification

2,5-Dimethylphenol

Potassium 2,5-Dimethylphenoxide

 Deprotonation 

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Ethyl 2-(2,5-dimethylphenoxy)propanoate

 Nucleophilic Attack 

Ethyl 2-bromopropanoate

 Ether Formation 

2-(2,5-Dimethylphenoxy)propanoic acid

 Saponification & Protonation 

1. NaOH (aq), Δ
2. HCl (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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